MEA-PPG-6 Laurylethercarboxylat, (C12-C)
Description
MEA-PPG-6 Laurylethercarboxylat (C12-C) is a carboxylated surfactant derived from lauryl alcohol (C12 chain) modified with polypropylene glycol (PPG-6) and neutralized with monoethanolamine (MEA). Structurally, it combines a hydrophobic lauryl chain, a polypropylene glycol ether backbone for solubility modulation, and a carboxylate group for enhanced surfactant properties. This compound is widely used in personal care formulations (e.g., shampoos, cleansers) due to its mildness, foaming capacity, and compatibility with anionic and non-ionic systems .
Properties
CAS No. |
107600-43-1 |
|---|---|
Molecular Formula |
C11H12O2 |
Synonyms |
MEA-PPG-6 Laurylethercarboxylat, (C12-C) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight key differences between MEA-PPG-6 Laurylethercarboxylat and structurally or functionally analogous surfactants:
Key Findings:
Foaming and Irritation :
- MEA-PPG-6 Laurylethercarboxylat exhibits foam stability comparable to SLES but with significantly lower irritation due to its carboxylate group and MEA neutralization. SLES, a sulfate-based surfactant, is harsher and may strip natural oils .
- Sodium Lauroyl Sarcosinate, while milder, lacks foam volume, limiting its use in high-foaming products.
Solubility and Biodegradability :
- PPG-based surfactants (e.g., MEA-PPG-6) are less water-soluble than PEG-based analogs (e.g., PEG-6 Lauryl Ether Carboxylic Acid) but offer better compatibility with oils, enhancing their use in emulsion systems.
- Both PPG and PEG variants are biodegradable, but PPG derivatives degrade slightly slower due to their branched structure.
Functional Versatility: Methyl laurate, a simple ester, serves non-surfactant roles (e.g., solvent, emollient) and lacks the amphiphilic properties of carboxylated ethers like MEA-PPG-6 .
pH Tolerance :
- MEA-PPG-6 Laurylethercarboxylat remains stable across a broader pH range (4–9) compared to sarcosinates, which degrade in acidic environments.
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